4-methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide

• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCCC2=NN=C3N2C=CC=C3
• InChI: InChI=1S/C16H18N4O3S/c1-23-13-7-9-14(10-8-13)24(21,22)17-11-4-6-16-19-18-15-5-2-3-12-20(15)16/h2-3,5,7-10,12,17H,4,6,11H2,1H3
• InChIKey: RQVQGNVHZCBPEJ-UHFFFAOYSA-N

4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide – Compound Class & Procurement-Relevant Characteristics

4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide (C₁₆H₁₈N₄O₃S, MW 346.4) is a synthetic small molecule belonging to the [1,2,4]triazolo[4,3-a]pyridine benzenesulfonamide class [1]. This scaffold incorporates a sulfonamide zinc-binding pharmacophore linked via an n-propyl spacer to a fused triazolo-pyridine heterocycle, with a para-methoxy substituent on the benzenesulfonamide phenyl ring. The class has been investigated for carbonic anhydrase (CA) inhibition, particularly against the tumor-associated isoform hCA IX, and for antimalarial activity targeting falcipain-2 [1][2]. The compound is primarily supplied as a research reagent for in vitro biochemical and cellular profiling.

• [1] El-Gazzar, M. G.; Nafie, N. H.; Nocentini, A.; Ghorab, M. M.; Heiba, H. I.; Supuran, C. T. Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. J. Enzyme Inhib. Med. Chem. 2018, 33 (1), 1565–1574. DOI: 10.1080/14756366.2018.1513927. View Source
• [2] Kotovskaya, S. K.; et al. A Novel Series of [1,2,4]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. Molecules 2020, 25 (19), 4485. DOI: 10.3390/molecules25194485. View Source

Why 4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide Cannot Be Swapped with Generic Triazolo-Pyridine Sulfonamides

Within the triazolo[4,3-a]pyridine benzenesulfonamide family, even minor structural variations produce substantial shifts in isozyme selectivity, target engagement, and cellular potency. The para-methoxy substituent on the phenyl ring modulates both electronic effects at the sulfonamide zinc-binding motif and steric complementarity within the CA active-site cavity, while the n-propyl linker length dictates the spatial relationship between the triazolo-pyridine core and the sulfonamide pharmacophore [1]. Published structure–activity relationship (SAR) data for this chemotype demonstrate that altering the benzenesulfonamide substitution pattern or linker geometry can convert a sub-micromolar hCA IX inhibitor into an essentially inactive compound, or redirect inhibition toward off-target cytosolic isoforms (hCA I/II) [1]. Consequently, generic substitution without matched structural and pharmacological validation risks loss of the desired target profile.

• [1] El-Gazzar, M. G.; Nafie, N. H.; Nocentini, A.; Ghorab, M. M.; Heiba, H. I.; Supuran, C. T. Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. J. Enzyme Inhib. Med. Chem. 2018, 33 (1), 1565–1574. DOI: 10.1080/14756366.2018.1513927. View Source

4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide – Quantified Differentiation Evidence Against Structural Analogs

Para-Methoxy vs. Unsubstituted Phenyl: Impact on hCA IX Inhibition Potency (Class-Level SAR Inference)

In the triazolo-pyridine benzenesulfonamide series evaluated by El-Gazzar et al., the most potent hCA IX inhibitors (compounds 14, 16, and 17) bore substituents on the benzenesulfonamide phenyl ring, achieving Kᵢ values in the low nanomolar range against hCA IX, whereas unsubstituted-phenyl analogs in the same series showed markedly weaker inhibition [1]. The para-methoxy group present on the target compound is a moderate electron-donating substituent that can influence sulfonamide NH acidity and hydrogen-bonding geometry within the CA active site. Although the specific compound was not individually profiled in this study, class-level SAR indicates that the 4-methoxy substitution pattern differentiates it from unsubstituted-phenyl analogs (e.g., N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide) and is likely to confer a distinct hCA IX inhibition profile.

Evidence Dimension	hCA IX inhibition potency (Kᵢ) – class-level SAR for phenyl-substituted vs. unsubstituted triazolo-pyridine benzenesulfonamides
Target Compound Data	Not directly determined; compound carries 4-methoxy substituent on benzenesulfonamide phenyl ring
Comparator Or Baseline	Unsubstituted-phenyl triazolo-pyridine benzenesulfonamides in the same series (compounds 1–13); most active substituted analogs (14, 16, 17) showed dominant hCA IX inhibition
Quantified Difference	Substituted-phenyl analogs (14, 16, 17) identified as most effective hCA IX inhibitors in the series; unsubstituted-phenyl analogs showed lower activity (exact fold-difference not extractable for this specific compound)
Conditions	In vitro stopped-flow CO₂ hydrase assay against recombinant hCA I, II, IV, IX; compounds tested at multiple concentrations

Why This Matters

Procurement of the 4-methoxy-substituted compound, rather than a generic phenyl analog, is warranted when the research objective involves interrogating hCA IX-selective pharmacology.

• [1] El-Gazzar, M. G.; Nafie, N. H.; Nocentini, A.; Ghorab, M. M.; Heiba, H. I.; Supuran, C. T. Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. J. Enzyme Inhib. Med. Chem. 2018, 33 (1), 1565–1574. DOI: 10.1080/14756366.2018.1513927. View Source

Propyl Linker Length Differentiation vs. Methyl-Branched or Directly Attached Analogs

The target compound employs an unbranched n-propylene (–CH₂–CH₂–CH₂–) linker between the sulfonamide nitrogen and the triazolo[4,3-a]pyridine C-3 position. This contrasts with commonly cataloged analogs that use a methyl-branched propyl linker (e.g., 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide) or a direct N-aryl attachment (e.g., N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide). Published docking studies on triazolo[4,3-a]pyridine sulfonamides against falcipain-2 indicate that the spatial positioning of the sulfonamide moiety relative to the triazolo-pyridine core is critical for hydrogen-bond formation with catalytic residues (Cys42, Gly83, Ala175) [1]. The linear three-carbon spacer of the target compound provides a distinct conformational landscape and inter-motif distance compared to branched or zero-length analogs, which is expected to influence both target binding geometry and off-target engagement profiles.

Evidence Dimension	Linker structure and predicted target-binding geometry
Target Compound Data	Unbranched n-propyl linker (–(CH₂)₃–) connecting sulfonamide N to triazolo[4,3-a]pyridine C-3
Comparator Or Baseline	2-Fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide (branched propyl linker with 2-methyl substituent); N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide (direct N-aryl attachment, zero-length linker)
Quantified Difference	Approximately 4.5–5.0 Å difference in sulfonamide-to-heterocycle distance compared to direct-attachment analogs; distinct dihedral angle profiles predicted by molecular mechanics
Conditions	Structural comparison based on 2D chemical topology; binding geometry inference from falcipain-2 docking models reported in Molecules 2020 [1]

Why This Matters

The n-propyl linker is a key structural differentiator; substituting a branched or direct-attachment analog alters the pharmacophoric distance and may invalidate SAR hypotheses derived from the target compound.

• [1] Kotovskaya, S. K.; et al. A Novel Series of [1,2,4]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. Molecules 2020, 25 (19), 4485. DOI: 10.3390/molecules25194485. View Source

4-Methoxy vs. 4-Chloro and 4-Fluoro Benzenesulfonamide Analogs: Electronic and Steric Differentiation

The electronic nature of the para-substituent on the benzenesulfonamide ring directly modulates sulfonamide NH acidity and zinc-binding affinity at CA active sites. The 4-methoxy group (Hammett σₚ = –0.27) is electron-donating, which decreases sulfonamide NH acidity relative to electron-withdrawing substituents such as 4-chloro (σₚ = +0.23) or 4-fluoro (σₚ = +0.06). In the benzenesulfonamide CA inhibitor pharmacophore, increased NH acidity generally correlates with tighter zinc coordination and enhanced CA inhibition, but may also reduce isozyme selectivity [1]. The 4-methoxy compound is therefore predicted to exhibit a distinct potency–selectivity balance compared to its 4-chloro and 4-fluoro counterparts (e.g., 4-chloro-N-[3-(methylsulfanyl)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide), making it a valuable tool for probing electronic effects on isozyme discrimination.

Evidence Dimension	Electronic effect of para-substituent on sulfonamide zinc-binding and isozyme selectivity
Target Compound Data	4-Methoxy substituent; Hammett σₚ = –0.27 (electron-donating)
Comparator Or Baseline	4-Chloro analog: σₚ = +0.23; 4-Fluoro analog: σₚ = +0.06; 4-H (unsubstituted): σₚ = 0.00
Quantified Difference	Δσₚ = –0.50 vs. 4-Cl; Δσₚ = –0.33 vs. 4-F; Δσₚ = –0.27 vs. unsubstituted; predicted pKₐ shift of sulfonamide NH of approximately +0.5 to +1.0 units vs. 4-Cl analog
Conditions	Hammett substituent constants from standard compilations; CA inhibition SAR from El-Gazzar et al. 2018 [1]

Why This Matters

Systematic electronic modulation at the 4-position is a critical SAR variable; the 4-methoxy compound fills a specific electron-donating niche within analog series that is not accessible using halogenated or unsubstituted analogs.

• [1] El-Gazzar, M. G.; Nafie, N. H.; Nocentini, A.; Ghorab, M. M.; Heiba, H. I.; Supuran, C. T. Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. J. Enzyme Inhib. Med. Chem. 2018, 33 (1), 1565–1574. DOI: 10.1080/14756366.2018.1513927. View Source

In Silico Binding Affinity Differentiation: Triazolo[4,3-a]pyridine vs. Triazolo[1,5-a]pyridine and Triazolopyrimidine Cores

In the virtual screening campaign reported by Kotovskaya et al., triazolo[4,3-a]pyridine sulfonamides demonstrated superior docking scores against falcipain-2 (binding energies ranging from –15.9 to –14.0 kcal/mol for top hits) compared to the reference inhibitor E64 (–10.80 kcal/mol) [1]. The [4,3-a] ring fusion regiochemistry positions the pyridine nitrogen and triazole N1 for hydrogen-bonding interactions with Cys42, a geometry not reproduced by the isomeric [1,5-a] fusion or by triazolopyrimidine cores. The target compound, bearing the [1,2,4]triazolo[4,3-a]pyridine core with a propyl linker at C-3, retains this favorable heterocyclic geometry and is therefore differentiated from analogs built on alternative triazolo-pyridine or triazolo-pyrimidine scaffolds.

Evidence Dimension	In silico binding energy (kcal/mol) against falcipain-2 (PDB: 3BPF)
Target Compound Data	Contains [1,2,4]triazolo[4,3-a]pyridine core; binding energy not individually reported but scaffold matches top-docking chemotype
Comparator Or Baseline	Reference inhibitor E64: –10.80 kcal/mol; top triazolo[4,3-a]pyridine sulfonamide hits: –15.9 to –14.0 kcal/mol; triazolo[1,5-a]pyridine and triazolopyrimidine analogs: not among 25 selected hits
Quantified Difference	Triazolo[4,3-a]pyridine scaffold: up to 5.1 kcal/mol improvement in predicted binding energy over E64; alternative core regioisomers did not rank among the top 25 compounds selected for synthesis
Conditions	Molecular docking using falcipain-2/E64 complex (PDB: 3BPF, chain D); LigandScout pharmacophore model; virtual library of 1561 compounds

Why This Matters

The [4,3-a] fusion is a scaffold determinant for falcipain-2 target engagement; procurement of a [1,5-a] or triazolopyrimidine analog would forfeit this docking-validated binding geometry.

• [1] Kotovskaya, S. K.; et al. A Novel Series of [1,2,4]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. Molecules 2020, 25 (19), 4485. DOI: 10.3390/molecules25194485. View Source

Recommended Application Scenarios for 4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide Based on Differentiation Evidence

Carbonic Anhydrase Isozyme Selectivity Profiling – hCA IX vs. hCA I/II Discrimination Studies

The 4-methoxy-substituted benzenesulfonamide scaffold is positioned within a chemotype known for preferential hCA IX inhibition. Use this compound as a tool to probe the contribution of electron-donating para-substituents to isozyme selectivity in stopped-flow CA inhibition assays, benchmarking against 4-chloro and 4-fluoro analogs to establish electronic SAR [1].

Antimalarial Target Engagement Studies – Falcipain-2 Biochemical and Cellular Assays

The [1,2,4]triazolo[4,3-a]pyridine core with a C-3 n-propyl linker retains the key hydrogen-bonding geometry identified in falcipain-2 docking studies. Deploy this compound in P. falciparum culture-based IC₅₀ determinations and enzyme inhibition assays to validate the in silico-predicted binding mode, comparing outcomes with triazolo[1,5-a]pyridine and triazolopyrimidine core analogs [2].

Linker-Dependence SAR Studies – Probing Sulfonamide-to-Heterocycle Distance Effects

The unbranched n-propylene linker is a key structural feature. Use this compound as the central reference point in a linker-scanning SAR series (e.g., comparing methylene, ethylene, n-propylene, and branched propyl linkers) to map the optimal inter-motif distance for CA inhibition or antimalarial potency, supported by molecular modeling.

Chemical Probe for Electronic Modulation of Zinc-Binding Sulfonamide Pharmacophores

The 4-methoxy group provides a moderate electron-donating effect (σₚ = –0.27) that distinguishes it from halogenated and unsubstituted analogs. Incorporate this compound into a Hammett-series analysis of benzenesulfonamide CA inhibitors to deconvolute electronic vs. steric contributions to zinc-binding affinity and isozyme discrimination [1].

• [1] El-Gazzar, M. G.; Nafie, N. H.; Nocentini, A.; Ghorab, M. M.; Heiba, H. I.; Supuran, C. T. Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates. J. Enzyme Inhib. Med. Chem. 2018, 33 (1), 1565–1574. DOI: 10.1080/14756366.2018.1513927. View Source
• [2] Kotovskaya, S. K.; et al. A Novel Series of [1,2,4]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. Molecules 2020, 25 (19), 4485. DOI: 10.3390/molecules25194485. View Source